Cas no 81167-92-2 (Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide)

Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide structure
81167-92-2 structure
Product name:Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide
CAS No:81167-92-2
MF:C15H17NO2S
MW:275.36598
CID:704379
PubChem ID:501194

Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide
    • 2-[(2,5-dimethylphenyl)methylsulfinyl]-3-methyl-1-oxidopyridin-1-ium
    • 81167-92-2
    • SCHEMBL11184847
    • 2-[(2,5-dimethylphenyl)methylsulfinyl]-3-methyl-1-oxido-pyridin-1-ium
    • IXKHLJOESYNBCG-UHFFFAOYSA-N
    • 2-(2,5-Dimethyl-phenylmethanesulfinyl)-3-methyl-pyridine, 1-oxide
    • DTXSID10333396
    • 2-[(2,5-Dimethylphenyl)methylsulfinyl]-3-methylpyridine 1-oxide
    • Inchi: InChI=1S/C15H17NO2S/c1-11-6-7-12(2)14(9-11)10-19(18)15-13(3)5-4-8-16(15)17/h4-9H,10H2,1-3H3
    • InChI Key: IXKHLJOESYNBCG-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1)C)CS(=O)C2=C(C=CC=[N+]2[O-])C

Computed Properties

  • Exact Mass: 275.09799996g/mol
  • Monoisotopic Mass: 275.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 61.7Ų

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